Cas no 1214350-03-4 (4'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde)

• Product Name: 4'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde
• CAS No: 1214350-03-4
• MF: C₁₄H₈F₄O
• MW: 268.206337928772
• CID: 4998578
• Update Time: 2025-05-20

4'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde

• Inchi： 1S/C14H8F4O/c15-11-4-2-10(3-5-11)12-6-1-9(8-19)7-13(12)14(16,17)18/h1-8H
• InChI Key： LFNRICRUSNUGPW-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C=CC=1C1C=CC(=CC=1)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde

Introduction to 4'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde (CAS No. 1214350-03-4)

4'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde (CAS No. 1214350-03-4) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural features and potential applications. This compound is characterized by a biphenyl core with a fluoro substituent at the 4' position and a trifluoromethyl group at the 2-position, along with an aldehyde functional group at the 4-position of the biphenyl ring. These structural elements contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The fluoro substituent and trifluoromethyl group are known for their electron-withdrawing properties, which can significantly influence the electronic and steric properties of the molecule. The aldehyde functional group, on the other hand, provides a reactive site for further chemical modifications, such as condensation reactions, reduction to alcohols, and formation of imines or hydrazones. These properties make 4'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde an attractive starting material for the synthesis of complex molecules with diverse biological activities.

In recent years, there has been a growing interest in the use of 4'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde as a building block in the development of novel drugs. For instance, studies have shown that compounds derived from this aldehyde can exhibit potent anti-cancer activities by targeting specific enzymes involved in cancer cell proliferation. One notable example is the synthesis of inhibitors for histone deacetylases (HDACs), which are key regulators of gene expression and have been implicated in various cancers. The fluoro and trifluoromethyl groups in 4'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde can enhance the binding affinity and selectivity of these inhibitors, thereby improving their therapeutic potential.

Beyond its applications in medicinal chemistry, 4'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde has also found use in materials science. The biphenyl core provides rigidity and planarity, which are desirable properties for designing liquid crystals and organic semiconductors. The presence of the fluoro and trifluoromethyl groups can further modulate the electronic properties of these materials, leading to improved performance in devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has demonstrated that derivatives of 4'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde can be used to create highly efficient OLEDs with enhanced stability and longer operational lifetimes.

The synthesis of 4'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include Suzuki coupling reactions to form the biphenyl core, followed by selective functionalization steps to introduce the fluoro and trifluoromethyl groups. The final step often involves converting a suitable precursor into the aldehyde using oxidation reactions. Advances in catalytic methods have made these syntheses more efficient and environmentally friendly, reducing waste generation and improving overall sustainability.

In conclusion, 4'-Fluoro-2-(trifluoromethyl)biphenyl-4-carboxaldehyde (CAS No. 1214350-03-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique combination of structural features makes it an invaluable starting material for the synthesis of advanced pharmaceuticals and functional materials. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern chemical research.